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Compound of Interest |

Compound Name: Aminopropionate hydrochloride
CAS No.: 25616-13-1
Cat. No.: B2476697

Get Quote

This guide provides a comprehensive technical overview of aminopropionate hydrochloride,
a term that encompasses critical chemical isomers used extensively in research and
development. Recognizing the potential for ambiguity, this document delineates the distinct
structures, properties, and applications of the primary isomers: Ethyl 2-aminopropanoate
hydrochloride (an a-amino acid ester) and Ethyl 3-aminopropanoate hydrochloride (a 3-amino
acid ester). This clarification is essential for researchers, scientists, and drug development
professionals to ensure precision in synthesis, analysis, and application.

Part 1: Ethyl 2-Aminopropanoate Hydrochloride

Ethyl 2-aminopropanoate hydrochloride, commonly derived from the amino acid alanine, is a
fundamental building block in synthetic organic chemistry.[1] It exists as a hydrochloride salt,
which enhances its stability and solubility, making it a versatile reagent in various chemical
transformations.[1][2]

Nomenclature and Identification
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Precise identification of this compound is critical, especially concerning its stereochemistry. It is
often referred to by several synonyms, and different CAS numbers distinguish its racemic and
enantiopure forms.

Identifier Value Source
ethyl 2-

IUPAC Name aminopropanoate;hydrochlorid [1]
e

Alanine ethyl ester
hydrochloride, Ethyl alaninate

Synonyms : : [11[3][4]
hydrochloride, (DL)-Alanine

ethyl ester HCI

L-Alanine ethyl ester

) hydrochloride, (S)-Ethyl 2-
L-Enantiomer Synonyms ) 516171
aminopropanoate

hydrochloride
Molecular Formula CsH12CINO2 [1]8]
Molecular Weight 153.61 g/mol [11[61[8]
CAS Number (Racemic) 617-27-6 [1][8]
CAS Number (L-form) 1115-59-9 516171

Chemical Structure and Physicochemical Properties

The structure features an ethyl ester group and an amino group attached to the alpha-carbon
of the propanoate backbone.[1] The amino group is protonated in the hydrochloride salt form.

Caption: Structure of Ethyl 2-aminopropanoate hydrochloride.

Physicochemical Data Summary:
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Property Value Source(s)
White to off-white crystalline

Appearance ) [7]
powder/solid

] ] 85-87 °C (racemic, lit.) 78-80

Melting Point ) [41191[10]
°C (L-form, dec., lit.)

Solubility Soluble in water [21[7]

Canonical SMILES

CCOC(=0)C(C)[NH3+].[CI]

[1]

InChl Key

JCXLZWMDXJFOOI-
UHFFFAOYSA-N (racemic)

[1]

Applications in Research and Development

Ethyl 2-aminopropanoate hydrochloride is a valuable intermediate in synthetic chemistry due to

its reactive amine and ester functionalities.[1]

e Pharmaceutical Synthesis: It is a precursor for synthesizing more complex bioactive

molecules and pharmaceuticals.[1][7] The L-enantiomer, L-Alanine ethyl ester hydrochloride,

is specifically used in synthesizing nucleoside phosphoramidates, which have shown

potential as antiviral agents against HIV and hepatitis B.[6][10]

o Peptide Synthesis: It serves as a protected form of alanine for use in solution-phase peptide

synthesis.[9]

¢ Isocyanate Synthesis: It is also employed in the creation of enantiomerically pure amino acid

ester isocyanates.[6][10]

Experimental Protocol: Synthesis of Ethyl 2-
aminopropanoate hydrochloride

This protocol is based on a standard esterification procedure (Fischer esterification).

Objective: To synthesize Ethyl 2-aminopropanoate hydrochloride from DL-alanine.

Materials:
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e DL-alanine

e Anhydrous ethanol

o Concentrated hydrochloric acid (37%)

e Round-bottom flask with reflux condenser
e Heating mantle

e Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, dissolve 5.00 g (56.12 mmol) of
commercially available DL-alanine in 150 mL of anhydrous ethanol.[4]

e Acid Catalyst Addition: Carefully add 5 mL of 37% concentrated hydrochloric acid to the
solution.[4]

o Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle for
5 hours.[4] The causality for heating is to drive the equilibrium of the esterification reaction
towards the product side. The HCI acts as a catalyst and also protects the amino group by
forming the hydrochloride salt, preventing side reactions.

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.[4]

e Solvent Removal: Remove the ethanol solvent by evaporation under reduced pressure using
a rotary evaporator.[4]

e Drying: The resulting colorless oily residue is dried under vacuum to yield the final product,
Ethyl 2-aminopropanoate hydrochloride.[4] The reported yield for this procedure is
approximately 92%.[4]

Self-Validation: The product can be characterized using *H NMR spectroscopy to confirm its
structure and purity by comparing the resulting spectrum to literature values.[4]
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Part 2: Ethyl 3-Aminopropanoate Hydrochloride

A structural isomer of the alanine derivative is Ethyl 3-aminopropanoate hydrochloride, derived
from B-alanine.[2] In this molecule, the amino group is attached to the third carbon (the (3-
carbon), which confers distinct chemical and biological properties.

Nomenclature and Identification

Clarity in naming is crucial to distinguish this isomer from its a-amino counterpart.

Identifier Value Source
ethyl 3-

IUPAC Name aminopropanoate;hydrochlorid N/A
e

B-Alanine ethyl ester
Synonyms hydrochloride, H-B-Ala- [2][11][12]
OEt-HCI, CarnoSyn

CsH12CINO:2 (or
Molecular Formula [2][12][13]
CsH11NO2-HCI)

Molecular Weight 153.61 g/mol [2][11][12]

CAS Number 4244-84-2 [2][12][13]

Chemical Structure and Physicochemical Properties

The key structural difference is the position of the amino group on the propanoate chain.
Caption: Structure of Ethyl 3-aminopropanoate hydrochloride.

Physicochemical Data Summary:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://cymitquimica.com/cas/4244-84-2/
https://cymitquimica.com/cas/4244-84-2/
https://www.medchemexpress.com/ethyl-3-aminopropionate-hydrochloride.html
https://www.3wpharm.com/product/5127.html
https://cymitquimica.com/cas/4244-84-2/
https://www.3wpharm.com/product/5127.html
https://www.buyersguidechem.com/product/Ethyl_3-aminopropanoate_hydrochloride
https://cymitquimica.com/cas/4244-84-2/
https://www.medchemexpress.com/ethyl-3-aminopropionate-hydrochloride.html
https://www.3wpharm.com/product/5127.html
https://cymitquimica.com/cas/4244-84-2/
https://www.3wpharm.com/product/5127.html
https://www.buyersguidechem.com/product/Ethyl_3-aminopropanoate_hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2476697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
White to off-white crystalline
Appearance (2]
powder
Solubility Soluble in water [2]
Properties Hygroscopic [2]
SMILES CCOC(=0O)CCN.CI [2]

RJIJCGNNHKSNIUAT-
InChl Key [2]
UHFFFAOYSA-N

Applications in Research and Development

As a derivative of B-alanine, this compound is significant in biochemical and pharmaceutical
research.

» Peptide Synthesis: It is a building block for the synthesis of peptides containing 3-amino
acids, which can confer unique structural properties and resistance to enzymatic
degradation.[2]

» Bioactive Molecules: It serves as a precursor for various bioactive molecules.[2] B-Alanine
itself is a key component of carnosine, a dipeptide that functions as a buffer in muscle tissue.
The ethyl ester form may be investigated for its potential to enhance the bioavailability of 3-
alanine.[2]

» Ergogenic Supplements: Amino acid derivatives are studied for their potential as ergogenic
dietary supplements that may influence anabolic hormone secretion, provide fuel during
exercise, and prevent muscle damage.[11]

Conclusion

The term "aminopropionate hydrochloride" most commonly refers to the ethyl esters of
either a-alanine or 3-alanine. Ethyl 2-aminopropanoate hydrochloride (from a-alanine) is a
chiral compound widely used as a synthetic intermediate for pharmaceuticals like antivirals. In
contrast, Ethyl 3-aminopropanoate hydrochloride (from (3-alanine) is an achiral molecule used
as a building block for B-peptides and other bioactive compounds, with relevance to sports
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nutrition and physiology. Accurate identification through CAS numbers and a clear
understanding of their distinct structural formulas are paramount for any scientific or
developmental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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